BENGHE Foundational & Exploratory

Check Availability & Pricing

Tetrachloropropene CAS number, molecular
formula, and weight.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrachloropropene

Cat. No.: B083866

An In-depth Technical Guide to Tetrachloropropene Isomers

This technical guide provides a comprehensive overview of tetrachloropropene, focusing on
its various isomers. It is intended for researchers, scientists, and professionals in drug
development and related fields who require detailed chemical, physical, and toxicological
information. This document summarizes key quantitative data, outlines experimental protocols,
and visualizes important pathways and workflows.

Core Chemical and Physical Data

Tetrachloropropene (CsHzCla) is a chlorinated alkene with a molecular weight of
approximately 179.86 g/mol .[1][2] It exists in several isomeric forms, each with a unique CAS
number and distinct physical properties. The primary isomers include 1,1,2,3-
tetrachloropropene, 1,1,3,3-tetrachloropropene, 1,2,3,3-tetrachloropropene, and 2,3,3,3-
tetrachloropropene.

Data Summary of Tetrachloropropene Isomers

The following table summarizes the key identification and physical property data for the main
isomers of tetrachloropropene.
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Molecular o . .

CAS Molecular . Boiling Density Refractiv
Isomer Weight ( .

Number Formula Point (°C) (g/mL) e Index

g/mol )

1,1,2,3-

10436-39- 162 @ 743 1.5498 @ 1.5202 @
Tetrachloro C3H2Cla 179.86

2 mmHg 20°C 20°C
propene
1,1,3,3-

18611-43- 176.1 @
Tetrachloro C3H2Cla 179.86 1.532 1.511

3 760 mmHg
propene
(2)-1,2,3,3-

20589-85- Not Not Not
Tetrachloro C3H2Cla 179.9 ) ] )

9 Avalilable Avalilable Avalilable
propene
(E)-1,2,3,3-

34495-84- Not Not Not
Tetrachloro C3H2Cla 179.9 ) ] )

6 Available Available Available
propene
2,3,3,3-

16500-91- Not Not Not
Tetrachloro C3H2Cl4 179.9 ] ] )

7 Available Avalilable Avalilable
propene

Synthesis and Manufacturing

The synthesis of tetrachloropropene isomers often involves multi-step processes starting from
simpler chlorinated hydrocarbons.

Synthesis of 1,1,2,3-Tetrachloropropene

A common industrial synthesis route for 1,1,2,3-tetrachloropropene begins with the reaction of
ethylene and carbon tetrachloride to produce 1,1,1,3-tetrachloropropane.[1][3] This
intermediate then undergoes a series of dehydrochlorination and chlorination steps, followed

by an allylic rearrangement to yield the final product.[1]
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1,1,2,3-Tetrachloropropene:
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Extraction
(Liquid-Liquid or Solid-Liquid)
Drying
(Anhydrous Na2S0a)

Sample Injection

Chromatographic Separation
lonization (EI)
Mass Detection (Scan or SIM)

Data Processing

Data Analysis
(Identification & Quantification)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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